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Compound of Interest

Compound Name: Flunitrazepam-D7

CAS No.: 1286448-08-5

Cat. No.: B593566

Get Quote

Executive Summary
Flunitrazepam (marketed historically as Rohypnol) is a potent benzodiazepine characterized by

its hypnotic, sedative, and amnestic properties.[1][2][3][4] It functions pharmacologically as a

high-affinity modulator of the GABA-A receptor. In contrast, Flunitrazepam-D7 is a stable

isotope-labeled analog where seven hydrogen atoms are replaced by deuterium (

H).

While chemically nearly identical, their roles are diametrically opposed: Flunitrazepam is the

analyte of interest (or therapeutic agent), whereas Flunitrazepam-D7 is a metrological tool—

an Internal Standard (IS) used exclusively in mass spectrometry to correct for matrix effects,

extraction inefficiencies, and ionization variability. This guide dissects the physicochemical

divergence, the kinetic isotope effect (KIE), and the validated workflows for their simultaneous

analysis.
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The core difference lies in the isotopic substitution at specific metabolic "hotspots" on the

molecule.

Structural Comparison
Flunitrazepam (

): Contains natural abundance hydrogen (

H).[5]

Flunitrazepam-D7 (

): Contains seven deuterium atoms (

H).

Labeling Positions: Typically, the

-methyl group is fully deuterated (

), and the

-fluorophenyl ring is deuterated at four positions (

). This specific labeling pattern is chosen to ensure the label is retained in major fragments
during mass spectrometry.
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Feature
Flunitrazepam (

)

Flunitrazepam-D7 (

)

CAS Number 1622-62-4 1286448-08-5

Formula

Molecular Weight 313.28 g/mol ~320.33 g/mol

pKa ~1.8 (weak base) ~1.8 (negligible shift)

Lipophilicity (LogP) 2.06
~2.05 (slightly lower due to C-

D bond shortening)

Primary Use Therapeutic / Forensic Target
Internal Standard

(Quantification)

Visualization of Structural Differences
The following diagram illustrates the chemical relationship and the specific sites of deuteration.

Deuterium Labeling Sites

Flunitrazepam (d0)
C16H12FN3O3

MW: 313.3

Flunitrazepam-D7
C16H5D7FN3O3

MW: 320.3

Isotopic Substitution
(+7 Da Mass Shift)

N-Methyl Group
(CH3 -> CD3)

o-Fluorophenyl Ring
(4x H -> 4x D)

Click to download full resolution via product page

Figure 1: Structural relationship showing the specific deuteration of the N-methyl and phenyl

moieties.

The Deuterium Kinetic Isotope Effect (KIE)[5][7][8]
[9]
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For researchers, understanding the KIE is vital not just for analysis, but for interpreting

metabolic stability.

Mechanism
The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Hydrogen (C-H)

bond due to the lower zero-point vibrational energy of the heavier isotope.[6]

Bond Dissociation Energy:

(approx. 1.2–1.5 kcal/mol difference).

Metabolic Impact: Metabolic pathways that involve C-H bond cleavage as the rate-

determining step (e.g., CYP450-mediated

-demethylation) will proceed significantly slower for the deuterated analog.[6]

Implications for Flunitrazepam-D7
Since Flunitrazepam-D7 contains a

-methyl group, it is highly resistant to

-demethylation (a primary metabolic route for Flunitrazepam).

In Analysis: This stability is advantageous. The IS resists degradation during sample

processing or storage better than the native drug might, though they are usually processed

immediately.

In Chromatography: The slight difference in molar volume and pKa can cause a

"chromatographic isotope effect," where D7 elutes slightly earlier (typically 0.05–0.1 min)

than the native compound on Reverse Phase (C18) columns. This separation is critical to

monitor to ensure the MS integration window captures both.

Analytical Utility: LC-MS/MS Quantification
The primary application of Flunitrazepam-D7 is in Isotope Dilution Mass Spectrometry (IDMS).

The Problem: Matrix Effects

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pdf.benchchem.com/12380/understanding_deuterium_kinetic_isotope_effect_in_drug_metabolism.pdf
https://pdf.benchchem.com/12380/understanding_deuterium_kinetic_isotope_effect_in_drug_metabolism.pdf
https://www.benchchem.com/product/b593566/docs?utm_src=pdf-body#isotopic-divergence-a-technical-analysis-of-flunitrazepam-vs-flunitrazepam-d7
https://www.benchchem.com/product/b593566/docs?utm_src=pdf-body#isotopic-divergence-a-technical-analysis-of-flunitrazepam-vs-flunitrazepam-d7
https://www.benchchem.com/product/b593566/docs?utm_src=pdf-body#isotopic-divergence-a-technical-analysis-of-flunitrazepam-vs-flunitrazepam-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In complex matrices (urine, plasma, hair), co-eluting phospholipids and salts can suppress or

enhance electrospray ionization (ESI).

Without IS: If the matrix suppresses signal by 40%, the calculated concentration is 40%

lower than reality.

With D7 IS: Since D7 co-elutes (or nearly co-elutes) with the analyte, it experiences the

exact same suppression. The ratio of Analyte/IS remains constant, yielding accurate

quantification.

Validated Transitions (MRM)
In Triple Quadrupole (QqQ) systems, Multiple Reaction Monitoring (MRM) is used. The +7 Da

shift must be maintained in the product ion if the fragment retains the labeled moieties.

Compound
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Fragment
Origin

Flunitrazepam 314.1 268.1 ~35
Loss of

(Nitro group)

314.1 239.1 ~45
Loss of Glycine

moiety

Flunitrazepam-

D7
321.1 275.1 ~35

Loss of

(Retains

)

Note: The transition 321.1 -> 275.1 confirms that the fragment retains the deuterated phenyl

and methyl groups, as the loss (46 Da) corresponds only to the nitro group.

Experimental Protocol: Urine Extraction Workflow
This protocol outlines a robust "Dilute-and-Shoot" or Solid Phase Extraction (SPE) method

suitable for forensic toxicology.
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Reagents & Standards
Stock: Flunitrazepam-D7 (100

g/mL in Methanol).

Working IS: Dilute to 100 ng/mL in 50:50 Methanol:Water.

Matrix: Drug-free human urine.

Step-by-Step Workflow
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Sample Aliquot
(100 µL Urine)

Internal Standard Addition
(+20 µL Flunitrazepam-D7)

Enzymatic Hydrolysis
(ß-glucuronidase, 60°C, 30 min)

*Optional for metabolites*

If Total Benzodiazepines required

Solid Phase Extraction (SPE)
(Mixed-mode Cation Exchange)

Direct Extraction

Elution & Evaporation
(Reconstitute in Mobile Phase)

LC Separation
(C18 Column, Gradient)

MS/MS Detection
(MRM Mode: 314->268 / 321->275)

Click to download full resolution via product page
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Figure 2: Validated extraction and analysis workflow ensuring quantitative accuracy via D7-IS

correction.

Protocol Narrative
Spiking: Add 20

L of Flunitrazepam-D7 working solution to 100

L of urine. Vortex for 10 seconds. Rationale: Early addition ensures the IS compensates for
all subsequent losses.

Hydrolysis (Optional): If quantifying total benzodiazepines (including glucuronides), incubate

with

-glucuronidase.[7] Flunitrazepam itself is not glucuronidated, but its metabolites are.

Extraction: Use a Mixed-Mode Cation Exchange (MCX) cartridge.

Wash with 5%

(removes matrix interferences).

Elute with Methanol.[8]

LC-MS/MS: Inject 5

L onto a C18 column.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 4 minutes.

Regulatory & Safety Considerations
Flunitrazepam (

):
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Status: Schedule IV Controlled Substance (US DEA).[9]

Handling: Requires secure storage, inventory logging, and authorized personnel.

Flunitrazepam-D7 (

):

Status: Often classified as a Chemical Reference Material (CRM) or "Exempt Chemical

Preparation" when sold in solution (e.g., 100

g/mL in methanol).[9]

Exemption: In many jurisdictions, the specific formulation exempts it from the strict

quota/vaulting requirements of the parent drug, provided it is used solely for analytical

testing. However, pure powder forms may still require scheduling protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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